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Compound of Interest

Compound Name: Cks 17

Cat. No.: B1602720 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of laboratory chemicals are paramount to ensuring a safe and compliant work

environment. This guide provides detailed, step-by-step procedures for the safe disposal of

CKS-17, a synthetic retroviral envelope heptadecapeptide. In the absence of a specific Safety

Data Sheet (SDS) with comprehensive toxicological data, CKS-17 should be treated as a

potentially hazardous chemical. Adherence to these guidelines, in conjunction with your

institution's specific protocols and local regulations, is critical.

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, ensure you are wearing the appropriate Personal

Protective Equipment (PPE). All handling of CKS-17, particularly in its lyophilized powder form,

should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation risk.

Table 1: Personal Protective Equipment (PPE) for Handling CKS-17
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PPE Category Specification Purpose

Eye Protection Safety goggles or a face shield
Protects against splashes or

dust.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)
Prevents skin contact.

Body Protection Laboratory coat Protects clothing and skin.

Respiratory
Use in a chemical fume hood;

respirator if needed

Minimizes inhalation of fine

powder.

In the event of accidental exposure, follow the first aid measures outlined below.

Table 2: First Aid Measures for CKS-17 Exposure

Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if irritation or discomfort persists.[1]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.[2]

Remove contaminated clothing. Seek medical

attention if irritation develops.[1]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open.[2] Seek immediate medical attention.[1]

Ingestion
Do NOT induce vomiting.[1] Wash out the mouth

with water. Seek immediate medical attention.

Step-by-Step Disposal Protocol for CKS-17
The following protocol is based on general best practices for the disposal of research-grade

peptides and chemicals of unknown specific hazards. Always consult and adhere to your

institution's Environmental Health and Safety (EHS) guidelines.
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Step 1: Waste Identification and Segregation
Properly identifying and segregating chemical waste is the first critical step in the disposal

process.

Solid Waste:

Unused or expired lyophilized CKS-17 powder.

Contaminated consumables such as weigh boats, pipette tips, and microfuge tubes.

Empty CKS-17 vials. Even if seemingly empty, they should be treated as contaminated.

Liquid Waste:

Solutions containing CKS-17.

Solvents used to rinse containers that held CKS-17.

Sharps Waste:

Needles or other contaminated sharps used in handling CKS-17 solutions.

Waste materials should be segregated into clearly labeled, dedicated waste containers.
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CKS-17 Waste Segregation Workflow

Step 2: Waste Collection and Labeling
All waste must be collected in appropriate, sealed containers and clearly labeled.

Container Selection: Use containers that are compatible with the chemical waste they will

hold and are in good condition with secure lids.

Labeling: Label each waste container with a hazardous waste tag as soon as the first piece

of waste is added. The label should include:

The words "Hazardous Waste".

The full chemical name: "CKS-17 (synthetic peptide)".

An accurate list of all contents, including solvents and their approximate percentages.
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The date accumulation started.

The name of the principal investigator and the laboratory location.

Step 3: Storage of Waste
Waste must be stored safely in a designated Satellite Accumulation Area (SAA) within the

laboratory.

The SAA should be at or near the point of waste generation.

Store incompatible waste streams separately to prevent accidental reactions.

Ensure all waste containers are kept securely closed except when adding waste.

Secondary containment (e.g., a larger, chemical-resistant bin) is recommended to contain

any potential leaks or spills.

Step 4: Arranging for Waste Disposal
Once a waste container is full or has been in accumulation for the maximum time allowed by

your institution (often 6-12 months), arrange for its disposal through your institution's EHS

department.

Follow your institution's specific procedures for requesting a chemical waste pickup. This is

often done through an online portal.

Do not dispose of CKS-17 or any laboratory chemical down the drain or in the regular trash.

The overall disposal workflow is summarized in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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